3-ethynyl-2-methylbenzoic acid
Description
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3-ethynyl-2-methylbenzoic acid can be achieved through a multi-step process involving the introduction of the ethynyl and methyl groups onto a benzene ring, followed by carboxylation of the resulting compound.", "Starting Materials": [ "Benzene", "Acetylene", "2-methyl-1-bromobenzene", "Sodium hydroxide", "Carbon dioxide", "Sulfuric acid", "Sodium bicarbonate", "Ethanol" ], "Reaction": [ "Step 1: Bromination of 2-methylbenzene using sulfuric acid and sodium nitrate to yield 2-bromo-1-methylbenzene", "Step 2: Treatment of 2-bromo-1-methylbenzene with acetylene in the presence of a palladium catalyst to yield 3-ethynyl-2-methylbenzene", "Step 3: Carboxylation of 3-ethynyl-2-methylbenzene using carbon dioxide and sodium hydroxide to yield 3-ethynyl-2-methylbenzoic acid", "Step 4: Neutralization of the reaction mixture with sodium bicarbonate and purification of the product using ethanol" ] } | |
CAS RN |
1864647-48-2 |
Molecular Formula |
C10H8O2 |
Molecular Weight |
160.2 |
Purity |
95 |
Origin of Product |
United States |
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